Cas no 17680-55-6 (7-Bromo-1,2,3,4-tetrahydroisoquinoline)

7-Bromo-1,2,3,4-tetrahydroisoquinoline structure
17680-55-6 structure
Product Name:7-Bromo-1,2,3,4-tetrahydroisoquinoline
CAS No:17680-55-6
MF:C9H10BrN
MW:212.086401462555
MDL:MFCD06739047
CID:87878
PubChem ID:10729255
Update Time:2025-04-18

7-Bromo-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 7-Bromo-1,2,3,4-tetrahydroisoquinoline
    • CHEMBRDG-BB 4002740
    • 7-BROMO-1,2,3,4-TETRAHYDRO-ISOQUINOLINE
    • Isoquinoline, 7-bromo-1,2,3,4-tetrahydro-
    • B90106
    • 7-BroMo-1,2,3,4-tetrahydroisoquinoline, 97%, 97%
    • 7-Bromotetrahydroisoquinoline
    • OYODEQFZAJVROF-UHFFFAOYSA-N
    • BDBM50072977
    • 9274AA
    • BBL104145
    • STL557960
    • RL02262
    • PB18756
    • BC682211
    • BC005060
    • ST2419019
    • AB0073935
    • AM20030171
    • ST50408681
    • 680B556
    • 7-Bromo-1,2,3,4-tetrahydroisoquinoline,
    • CS-W015027
    • SCHEMBL552932
    • J-650190
    • AKOS009463146
    • CHEMBL281864
    • 7-Bromo-1,2,3,4-tetrahydroisoquinoline, AldrichCPR
    • DTXSID80444089
    • FT-0648961
    • SY041934
    • PD129018
    • AC-9596
    • 17680-55-6
    • EN300-89079
    • MFCD06739047
    • Z1117899488
    • DS-12518
    • A15308
    • J-519094
    • DTXCID40394910
    • DB-029348
    • MDL: MFCD06739047
    • Inchi: 1S/C9H10BrN/c10-9-2-1-7-3-4-11-6-8(7)5-9/h1-2,5,11H,3-4,6H2
    • InChI Key: OYODEQFZAJVROF-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)CNCC2

Computed Properties

  • Exact Mass: 211.00000
  • Monoisotopic Mass: 210.99966g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 12

Experimental Properties

  • Color/Form: Liquid
  • Density: 1.428
  • Melting Point: 32-35 °C
  • Boiling Point: 282.908℃ at 760 mmHg
  • Flash Point: 282.908 °C at 760 mmHg
  • Refractive Index: 1.581
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 12.03000
  • LogP: 2.42360
  • Solubility: Uncertain

7-Bromo-1,2,3,4-tetrahydroisoquinoline Security Information

7-Bromo-1,2,3,4-tetrahydroisoquinoline Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Bromo-1,2,3,4-tetrahydroisoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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¥1199.90 2023-09-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Ambeed
A139660-250mg
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$69.0 2025-02-25
Ambeed
A139660-5g
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$221.0 2025-02-25
Ambeed
A139660-10g
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$353.0 2023-04-17
Ambeed
A139660-25g
7-Bromo-1,2,3,4-tetrahydroisoquinoline
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